Cas no 578027-35-7 ((1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine)

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine structure
578027-35-7 structure
Product Name:(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine
CAS No:578027-35-7
MF:C9H10F3N
MW:189.177612781525
MDL:MFCD06761837
CID:68431
PubChem ID:821259
Update Time:2025-04-18

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-[4-(Trifluoromethyl)phenyl]ethylamine
    • (1R)-1-[4-(trifluoromethyl)phenyl]ethanamine
    • (1R)-1-[4-(Trifluormethyl)phenyl]ethanamin
    • 2-[(trifluoromethyl)sulfanyl]benzaldehyde
    • benzenemethanamine, alpha-methyl-4-(trifluoromethyl)-, (alphaR)-
    • (1R)-1-[4-(Trifluoromethyl)phenyl]ethylamine
    • (R)-1-(4-(trifluoromethyl)phenyl)ethanamine
    • (1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine
    • GUMZDWPMXGQNBG-ZCFIWIBFSA-N
    • SBB070314
    • W7115
    • (S)-alpha-Methyl-4-(tr
    • (R)-1-(4-Trifluoromethyl-phenyl)-ethylamine
    • 578027-35-7
    • F16878
    • EN300-82561
    • BS-13851
    • AKOS015840227
    • Benzenemethanamine, a-methyl-4-(trifluoromethyl)-, (aR)-
    • A831612
    • (r)-1-(4-(trifluoromethyl)phenyl)ethylamine
    • SCHEMBL701658
    • CS-B0689
    • DTXSID90356301
    • (R)-1-[4-(Trilfuoromethyl)phenyl]ethylamine
    • (R)-1-[4-(Trifluoromethyl)phenyl]ethylamine, AldrichCPR
    • MFCD06761837
    • MDL: MFCD06761837
    • Inchi: 1S/C9H10F3N/c1-6(13)7-2-4-8(5-3-7)9(10,11)12/h2-6H,13H2,1H3/t6-/m1/s1
    • InChI Key: GUMZDWPMXGQNBG-ZCFIWIBFSA-N
    • SMILES: FC(C1C=CC(=CC=1)[C@@H](C)N)(F)F

Computed Properties

  • Exact Mass: 189.07700
  • Monoisotopic Mass: 189.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 203.9±35.0 °C at 760 mmHg
  • Flash Point: 82.9±10.6 °C
  • PSA: 26.02000
  • LogP: 3.42540
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN 2735
  • Hazard Category Code: 34-36
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R34
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine Pricemore >>

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